2-Naphthyl isopropyl ketone

• CAS No.: 107574-57-2
• Molecular Formula: C14H14O
• Molecular Weight: 198.26 g/mol
• IUPAC Name: 2-methyl-1-naphthalen-2-ylpropan-1-one
• InChI: InChI=1S/C14H14O/c1-10(2)14(15)13-8-7-11-5-3-4-6-12(11)9-13/h3-10H,1-2H3
• InChI Key: OCZYIFMCWNRVOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=CC2=CC=CC=C2C=C1

Description

2-Naphthyl isopropyl ketone is a useful research compound. Its molecular formula is C14H14O and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A Grignard reagent prepared by using 0.61 g of magnesium, 3.6 g of 2-bromopropane and 18 ml of anhydrous diethyl ether, was dropwise added to a mixture comprising 3.0 g of 2-naphthonitrile and 20 ml of anhydrous diethyl ether. After completion of the dropwise addition, the mixture was reacted for 12 hours under reflux. The reaction mixture was put into ice water, and 6N sulfuric acid was added to bring the mixture to be weakly acidic, followed by stirring for 0.5 hour. The mixture was extracted with ethyl acetate, followed by washing with water. The organic layer was dried over anhydrous magnesium sulfate, and then concentrated under reduced pressure. The residue was purified by silica gel column chromatography (developing solvent: ethyl acetate/n-hexane=1/50) to obtain 1.14 g of 2-naphthyl isopropyl ketone. The NMR spectrum data of this product is as follows.